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Compound of Interest

Compound Name: UKH-1114

Cat. No.: B15616964

This guide provides researchers, scientists, and drug development professionals with detailed
protocols and troubleshooting advice for preparing UKH-1114 stock solutions in Dimethyl
Sulfoxide (DMSO).

Frequently Asked Questions (FAQS)

Q1: What is the molecular weight of UKH-1114?

The molecular weight of UKH-1114 is 375.43 g/mol .[1][2]

Q2: What is the recommended solvent for preparing UKH-1114 stock solutions?
DMSO is the recommended solvent for preparing stock solutions of UKH-1114.[2][3]
Q3: What is the solubility of UKH-1114 in DMSQO?

The solubility of UKH-1114 in DMSO is 10 mM.[3]

Q4: How should I store the solid UKH-1114 powder?

The solid powder of UKH-1114 should be stored at -20°C for up to 3 years or at 4°C for up to 2
years.[2]

Q5: How should | store the UKH-1114 stock solution in DMSO?
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The stock solution of UKH-1114 in DMSO should be stored at -80°C for up to 6 months or at
-20°C for up to 1 month.[2][3]

Experimental Protocol: Preparing a 10 mM UKH-
1114 Stock Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of UKH-1114 in DMSO.
Materials:

e UKH-1114 powder

¢ Anhydrous/molecular sieve-treated DMSO

 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

o Vortex mixer

¢ Analytical balance

Procedure:

e Equilibrate Reagents: Allow the UKH-1114 powder and DMSO to reach room temperature
before use. This prevents condensation from forming on the compound and in the solvent.

e Weigh UKH-1114: Carefully weigh out the desired amount of UKH-1114 powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need
3.7543 mg of UKH-1114.

o Calculation:
= Molecular Weight (MW) = 375.43 g/mol
» Desired Concentration (C) = 10 mM = 0.01 mol/L

= Desired Volume (V) =1 mL=0.001L
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= Mass (m)=C xV x MW =0.01 mol/L x 0.001 L x 375.43 g/mol = 0.0037543 g = 3.7543
mg

o Add DMSO: Add the calculated volume of DMSO to the vial containing the UKH-1114
powder.

o Dissolve the Compound: Vortex the solution until the UKH-1114 is completely dissolved.
Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if
necessary. Visually inspect the solution to ensure no solid particles remain.

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for
long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[2][3]

Quantitative Data Summary

Parameter Value Source
Molecular Weight 375.43 g/mol [1][2]
Solubility in DMSO 10 mM [3]
) -20°C (3 years) or 4°C (2
Solid Storage [2]
years)

] ) -80°C (6 months) or -20°C (1
Solution Storage (in DMSO) [2][3]
month)

Visual Guides
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a UKH-1114 stock solution in DMSO.
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Troubleshooting Guide

Q6: The UKH-1114 powder is not dissolving completely in DMSO. What should | do?

If you encounter issues with solubility, please refer to the troubleshooting decision tree below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: UKH-1114 Stock Solution
Preparation in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616964#preparing-ukh-1114-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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